Cas no 847846-88-2 (1H-Indole, 3-[1-(2-furanyl)-2-nitropropyl]-)
847846-88-2 structure
Product Name:1H-Indole, 3-[1-(2-furanyl)-2-nitropropyl]-
CAS No:847846-88-2
MF:C15H14N2O3
MW:270.283263683319
CID:2805896
PubChem ID:11737304
Update Time:2025-04-21
1H-Indole, 3-[1-(2-furanyl)-2-nitropropyl]- Chemical and Physical Properties
Names and Identifiers
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- DTXSID30471446
- 847846-88-2
- 1H-Indole, 3-[1-(2-furanyl)-2-nitropropyl]-
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- Inchi: 1S/C15H14N2O3/c1-10(17(18)19)15(14-7-4-8-20-14)12-9-16-13-6-3-2-5-11(12)13/h2-10,15-16H,1H3
- InChI Key: QVTSBJFIWMXIPX-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(C1=CNC2C=CC=CC1=2)C(C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 270.10044231Da
- Monoisotopic Mass: 270.10044231Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 74.8Ų
1H-Indole, 3-[1-(2-furanyl)-2-nitropropyl]- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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